Cas no 88100-69-0 (Pentanedioic acid, 2-acetyl-2-fluoro-, 1-ethyl 5-methyl ester)

88100-69-0 structure
Product name:Pentanedioic acid, 2-acetyl-2-fluoro-, 1-ethyl 5-methyl ester
Pentanedioic acid, 2-acetyl-2-fluoro-, 1-ethyl 5-methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Pentanedioic acid, 2-acetyl-2-fluoro-, 1-ethyl 5-methyl ester
- 1-O-ethyl 5-O-methyl 2-acetyl-2-fluoropentanedioate
- DTXSID40552412
- 1-Ethyl 5-methyl 2-acetyl-2-fluoropentanedioate
- 88100-69-0
-
- Inchi: InChI=1S/C10H15FO5/c1-4-16-9(14)10(11,7(2)12)6-5-8(13)15-3/h4-6H2,1-3H3
- InChI Key: VOKJGUOFKDMKKF-UHFFFAOYSA-N
- SMILES: CCOC(=O)C(CCC(=O)OC)(C(=O)C)F
Computed Properties
- Exact Mass: 234.09035174g/mol
- Monoisotopic Mass: 234.09035174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 69.7Ų
Pentanedioic acid, 2-acetyl-2-fluoro-, 1-ethyl 5-methyl ester Related Literature
-
Hui Ming Ge,Wei Yun Zhang,Gang Ding,Patchareenart Saparpakorn,Yong Chun Song,Supa Hannongbua,Ren Xiang Tan Chem. Commun., 2008, 5978-5980
-
Kyu Man Youn,Dae Hyun Ahn,Gyeong Heon Kim,Durai Karthik,Ju Young Lee,Jang Hyuk Kwon New J. Chem., 2018,42, 5532-5539
-
Pranjal Chandra,Hui-Bog Noh,Yoon-Bo Shim Chem. Commun., 2013,49, 1900-1902
-
Xueyan Wu,Jixi Guo,Yangjian Quan,Wei Jia,Dianzeng Jia,Yi Chen,Zuowei Xie J. Mater. Chem. C, 2018,6, 4140-4149
88100-69-0 (Pentanedioic acid, 2-acetyl-2-fluoro-, 1-ethyl 5-methyl ester) Related Products
- 100325-55-1(Pyridine, 3-(2,6-difluorophenyl)-)
- 139244-00-1(2-Bromo-7H-purine-6-thiol)
- 931317-38-3(2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-(4-methylpiperidin-1-yl)-1,3-oxazole-4-carbonitrile)
- 1443324-93-3(1-(2-propoxynaphthalen-1-yl)ethanol)
- 850882-11-0(Ethyl 1-Benzofuran-7-carboxylate)
- 13769-43-2(potassium metavanadate)
- 2172057-01-9(4-(4-Hydroxypiperidin-4-yl)thiane-4-carboxylic acid)
- 1523618-18-9(6-(Aminomethyl)pyrimidin-4-amine dihydrochloride)
- 2227982-18-3(rac-2-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentylacetic acid)
- 1354028-27-5(2-Amino-N-[(3S)-1-methylpiperidin-3-yl]-N-propan-2-ylpropanamide)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk

Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk

BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent

Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
